Diethyl 2-(3-nitropyridin-4-yl)malonate

• IUPAC Name: diethyl 2-(3-nitropyridin-4-yl)propanedioate
• InChI: InChI=1S/C12H14N2O6/c1-3-19-11(15)10(12(16)20-4-2)8-5-6-13-7-9(8)14(17)18/h5-7,10H,3-4H2,1-2H3
• InChI Key: LAVQMCRFEBZEEH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=C(C=NC=C1)[N+](=O)[O-])C(=O)OCC
• Molecular Formula: C12H14N2O6
• Molecular Weight: 282.25 g/mol

Description

Diethyl 2-(3-nitropyridin-4-yl)malonate is a chemical compound with the molecular formula C12H14N2O6. It is a solid substance and is typically stored in a dark, dry place at room temperature.

Molecular Structure Analysis

The InChI code for Diethyl 2-(3-nitropyridin-4-yl)malonate is 1S/C12H14N2O6/c1-3-19-11(15)9(12(16)20-4-2)10-8(14(17)18)6-5-7-13-10/h5-7,9H,3-4H2,1-2H3. This code provides a specific textual representation of the molecule’s structure.

Physical And Chemical Properties Analysis

Diethyl 2-(3-nitropyridin-4-yl)malonate has a molecular weight of 282.25. It is a solid at room temperature. More specific physical and chemical properties like melting point, boiling point, and density were not available in the sources I found.

Safety And Hazards

This compound is associated with some safety hazards. It has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and specific procedures to follow if the compound is swallowed (P301+P312), comes into contact with skin (P302+P352), or gets in eyes (P305+P351+P338).

Synthesis routes and methods

Procedure details

To a suspension of 3.05 g of 60% sodium hydride (76.0 mmol) in toluene (50 mL) in a 250 mL RB flask was added 12.2 g of diethyl malonate (76.0 mmol) dropwise. The reaction mixture was stirred for 30 min under nitrogen, and a solution of 10.8 g of 4-chloro-3-nitropyridine (prepared according to the procedure of Houston et al. J. Med. Chem. 1985, 28, 467) in toluene (50 mL) was added dropwise and the resulting mixture refluxed for 4 hours. The reaction mixture was concentrate, and the residue was partitioned between 100 mL each of dilute hydrochloric acid and diethyl ether. The aqueous phase was extracted twice with 100 mL of ether, and the combined ether phases were dried over magnesium sulfate and concentrated to give a dark oil. This was chromatographed on silica gel eluting with a hexane-30% hexane/EtOAc gradient to give 3.5 g of the title compound as a colorless oil which crystallized on standing. 1H NMR (DMSO-d6): δ1.15 (t, J=7.1 Hz, 6H), 4.16 (q, J=7.1 Hz, 4H), 5.55 (s, 1H), 7.59 (d, J=5.1 Hz, 1H), 8.89 (d, J=5.1 Hz, 1H), 9.24 (s, 1H); C12H14N2O6: APES−MS m/z 281 (M−H).